![molecular formula C10H21N3O2S B2542059 1-[(2-Methylpiperidin-1-yl)sulfonyl]piperazine CAS No. 923208-46-2](/img/structure/B2542059.png)
1-[(2-Methylpiperidin-1-yl)sulfonyl]piperazine
Description
1-[(2-Methylpiperidin-1-yl)sulfonyl]piperazine is a useful research compound. Its molecular formula is C10H21N3O2S and its molecular weight is 247.36. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Activity
A study on polyfunctional substituted 1,3-thiazoles showed that compounds with a piperazine substituent, including those with structural similarities to "1-[(2-Methylpiperidin-1-yl)sulfonyl]piperazine," exhibited significant anticancer activity across various cancer cell lines (Kostyantyn Turov, 2020).
Chemokine CCR5 Antagonists
Research into 4-aminopiperidine derivatives, including those with a piperazine or piperidine ring and at least one sulfonyl group, revealed potent chemokine CCR5 antagonist activity. These compounds are indicated for treating HIV infection and various autoimmune and inflammatory diseases (Expert Opinion on Therapeutic Patents, 2003).
CGRP Receptor Inhibition
Another study developed a potent calcitonin gene-related peptide (CGRP) receptor antagonist, highlighting the role of piperazine derivatives in CGRP receptor inhibition. This research could pave the way for new treatments in migraine and related disorders (Reginald O. Cann et al., 2012).
Antibacterial Evaluation
A series of 1,3,4-oxadiazole, sulfamoyl, and piperidine functionalities were synthesized and evaluated for their antibacterial properties, showcasing the chemical's potential in developing new antimicrobial agents (Aziz‐ur‐Rehman et al., 2017).
Novel Piperazine Derivatives Synthesis
Research on synthesizing new piperazine derivatives for potential applications in drug discovery and development was reported, further indicating the versatility and importance of piperazine-based compounds in medicinal chemistry (Li Wen-jua, 2015).
Properties
IUPAC Name |
1-(2-methylpiperidin-1-yl)sulfonylpiperazine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H21N3O2S/c1-10-4-2-3-7-13(10)16(14,15)12-8-5-11-6-9-12/h10-11H,2-9H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OLGNPWQRRWWBIL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCN1S(=O)(=O)N2CCNCC2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H21N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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